Cas no 1807165-51-0 (2-(Difluoromethyl)-4-methoxy-6-methylpyridine-3-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-methoxy-6-methylpyridine-3-sulfonyl chloride
• CAS No: 1807165-51-0
• MF: C₈H₈ClF₂NO₃S
• MW: 271.668827056885
• CID: 4895660
• Update Time: 2025-10-22

2-(Difluoromethyl)-4-methoxy-6-methylpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methoxy-6-methylpyridine-3-sulfonyl chloride

• Inchi： 1S/C8H8ClF2NO3S/c1-4-3-5(15-2)7(16(9,13)14)6(12-4)8(10)11/h3,8H,1-2H3
• InChI Key： JIDGJTNMWGHDSS-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=C(C)N=C1C(F)F)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: 1.9
• Topological Polar Surface Area: 64.599

Additional information on 2-(Difluoromethyl)-4-methoxy-6-methylpyridine-3-sulfonyl chloride

2-(Difluoromethyl)-4-methoxy-6-methylpyridine-3-sulfonyl chloride: A Comprehensive Overview

The compound with CAS No 1807165-51-0, commonly referred to as 2-(Difluoromethyl)-4-methoxy-6-methylpyridine-3-sulfonyl chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is notable for its unique structural features, which include a pyridine ring substituted with a difluoromethyl group, a methoxy group, and a methyl group, along with a sulfonyl chloride moiety. These functional groups confer the molecule with versatile reactivity and potential applications in various chemical transformations.

Recent studies have highlighted the importance of sulfonyl chloride derivatives in the development of advanced materials and pharmaceuticals. The difluoromethyl group in this compound is particularly interesting due to its electron-withdrawing properties, which can enhance the reactivity of the sulfonyl chloride group. This makes the compound a valuable precursor for synthesizing sulfonamides, sulfonates, and other derivatives that are widely used in drug discovery and agrochemicals.

The pyridine ring structure provides additional stability and electronic modulation to the molecule, enabling it to participate in various nucleophilic substitutions and coupling reactions. Researchers have explored the use of this compound in the synthesis of bioactive molecules, where its ability to form stable bonds with nitrogen-containing nucleophiles has proven advantageous. For instance, recent findings suggest that derivatives of this compound may exhibit potent inhibitory activity against certain enzymes involved in cancer progression.

In terms of synthesis, 2-(Difluoromethyl)-4-methoxy-6-methylpyridine-3-sulfonyl chloride is typically prepared through a multi-step process involving halogenation, substitution, and sulfonation reactions. The precise control of reaction conditions is crucial to ensure high yields and purity of the final product. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, making it more efficient and environmentally friendly.

The application of this compound extends beyond traditional organic synthesis. Its role as an intermediate in the preparation of advanced polymers and coatings has been explored, leveraging its ability to form robust chemical linkages under mild conditions. Additionally, the presence of multiple functional groups allows for modular chemistry approaches, enabling chemists to tailor the molecule's properties for specific applications.

From an environmental standpoint, researchers have investigated the biodegradation pathways of sulfonyl chloride derivatives like this compound. Understanding their persistence in natural environments is crucial for assessing their potential impact on ecosystems. Studies indicate that under certain conditions, these compounds can undergo hydrolysis to form less hazardous byproducts, though further research is needed to fully characterize their environmental fate.

In conclusion, 2-(Difluoromethyl)-4-methoxy-6-methylpyridine-3-sulfonyl chloride (CAS No 1807165-51-0) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and reactivity make it a valuable tool in diverse scientific disciplines, from drug discovery to materials science. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in advancing chemical innovation.